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Compound of Interest

Compound Name: 2,4-Diiodoaniline

Cat. No.: B1347260 Get Quote

2,4-Diiodoaniline: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical properties, molecular

structure, and synthesis of 2,4-diiodoaniline, a key intermediate in various fields of chemical

research and development.

Core Chemical Properties and Structure
2,4-Diiodoaniline is a disubstituted aniline derivative with two iodine atoms attached to the

benzene ring at positions 2 and 4. This substitution pattern imparts specific chemical reactivity

and physical properties to the molecule, making it a valuable building block in organic

synthesis.

Physicochemical Data
The key physicochemical properties of 2,4-diiodoaniline are summarized in the table below for

easy reference and comparison.
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Property Value Source

Molecular Formula C₆H₅I₂N PubChem[1]

Molar Mass 344.92 g/mol PubChem[1]

Melting Point 94-95 °C ChemBK[2]

Boiling Point 346.0 ± 32.0 °C (Predicted) ChemBK[2]

Density 2.748 g/cm³ ChemBK[2]

Appearance Solid -

Structural Identifiers
Precise identification of chemical compounds is critical in research and development. The

following table lists the standard structural identifiers for 2,4-diiodoaniline.

Identifier Type Identifier Source

IUPAC Name 2,4-diiodoaniline PubChem[1]

CAS Number 533-70-0 PubChem[1]

SMILES String C1=CC(=C(C=C1I)I)N PubChem

InChI Key
YJWGKXIQTRYZSH-

UHFFFAOYSA-N
PubChem[1]

Molecular Structure Visualization
The following diagram, generated using the DOT language, illustrates the chemical structure of

2,4-diiodoaniline.

Caption: Chemical structure of 2,4-diiodoaniline.

Spectroscopic Data
Spectroscopic analysis is fundamental for the structural elucidation and purity assessment of

chemical compounds. Below is a summary of the available spectroscopic data for 2,4-
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diiodoaniline.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy provides detailed information about the carbon-hydrogen framework of a

molecule.

¹H NMR: Proton NMR data for 2,4-diiodoaniline can be found in various databases, such as

NMRShiftDB.[1]

¹³C NMR: Carbon-13 NMR data is also available, providing insights into the number and

chemical environment of the carbon atoms in the molecule.

Mass Spectrometry (MS)
Mass spectrometry is used to determine the molecular weight and elemental composition of a

compound.

GC-MS: Gas Chromatography-Mass Spectrometry data for 2,4-diiodoaniline is available,

indicating a molecular weight of 344.92 g/mol .[1]

Infrared (IR) Spectroscopy
While specific IR spectral data with peak assignments for 2,4-diiodoaniline is not readily

available in the initial search results, characteristic absorption bands for the amine (N-H

stretching) and aromatic (C-H and C=C stretching) functional groups are expected.

Experimental Protocols: Synthesis of 2,4-
Diiodoaniline
The synthesis of 2,4-diiodoaniline can be achieved through various methods. One common

approach is the direct iodination of aniline. The following is a representative, though not

exhaustive, protocol based on established chemical literature.[3]

Iodination of Aniline
This method involves the reaction of aniline with iodine in the presence of a base to facilitate

the electrophilic substitution of iodine onto the aromatic ring. The reaction typically yields a
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mixture of iodoanilines, including 4-iodoaniline and 2,4-diiodoaniline.[3]

Materials:

Aniline

Iodine

Sodium bicarbonate (or another suitable base)

Water

Appropriate organic solvent for extraction (e.g., diethyl ether or dichloromethane)

Drying agent (e.g., anhydrous sodium sulfate)

Procedure:

In a reaction vessel, dissolve aniline and sodium bicarbonate in water.

Cool the mixture in an ice bath.

Slowly add powdered iodine to the cooled and stirred solution.

Continue stirring for a specified period to allow the reaction to proceed.

After the reaction is complete, the product mixture is isolated, typically by filtration.

The crude product is then purified, often through recrystallization or column chromatography,

to separate 2,4-diiodoaniline from other isomers and unreacted starting materials.

Note: This is a generalized procedure. For precise experimental details, including

stoichiometry, reaction times, and purification methods, consulting the primary literature is

highly recommended.

Synthesis Workflow Diagram
The following diagram illustrates the general workflow for the synthesis of 2,4-diiodoaniline via

the iodination of aniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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